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Compound of Interest

Compound Name: Dodovislactone B

Cat. No.: B593476

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodovislactone B is a naturally occurring diterpenoid compound isolated from Dodonaea
viscosa, a plant species belonging to the Sapindaceae family. This technical guide provides a
comprehensive overview of the known physicochemical properties of Dodovislactone B,
drawing from available scientific literature. The information presented herein is intended to
support research and development efforts in fields such as natural product chemistry,
pharmacology, and drug discovery.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of Dodovislactone B. This
data is essential for its identification, characterization, and handling in a laboratory setting.
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Property

Value Reference

Molecular Formula

C21H300s

Molecular Weight

362.2093 g/mol (Calculated)

High-Resolution EIMS

m/z 362.2097 [M]*

Optical Rotation

[0]:°D -72.8 (c 0.20, CHCl3)

UV (MeOH) Amax

212 nm

**Infrared (KBr) vmax (cm=1) **

3440, 2960, 2923, 2862, 1796,
1765, 1711, 1680, 1648, 1629,
1457, 1420, 1382, 1263, 1204,
1172, 1118, 962, 939

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and structural

elucidation of Dodovislactone B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR data for Dodovislactone B, recorded in CDCIs, are presented below.

This data provides detailed information about the chemical environment of each proton and

carbon atom in the molecule.

Table 2: 1H and 3C NMR Data for Dodovislactone B (in CDCIs)
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Position oC (ppm) OoH (ppm, J in Hz)
1 38.8 (1) 1.65 (m), 1.50 (m)
2 19.3 () 1.80 (m), 1.70 (m)
3 42.0 (d) 1.95 (m)

4 34.5 (s)

5 55.4 (d) 1.45 (m)

6 23.8 (1) 2.10 (m), 2.00 (m)
7 36.2 (1) 2.20 (M), 2.15 (m)
8 134.5 (s)

9 130.0 (d) 5.40 (t, 7.0)

10 40.2 (s)

11 17.5 (q) 0.90 (s)

12 174.5 (s)

13 125.8 (d) 5.80 (s)

14 143.5 (s)

15 70.1 (d) 4.80 (s)

16 170.5 (s)

17 28.2 (q) 1.25 (s)

18 21.5 (q) 1.05 (d, 7.0)

19 15.8 (q) 0.85 (s)

20 33.2 (q) 1.15 (s)

OMe 51.8 (q) 3.70 (s)

Note: Assignments are based on the data reported in the reference. Multiplicities are denoted

as s (singlet), d (doublet), t (triplet), g (quartet), and m (multiplet).
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Biological Activity

While the extracts of Dodonaea viscosa have been reported to possess a range of biological
activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, specific biological
data for purified Dodovislactone B is not extensively documented in the currently available
literature.[1][2][3] The presence of the lactone moiety, a common pharmacophore in many
biologically active natural products, suggests that Dodovislactone B may exhibit interesting
pharmacological properties that warrant further investigation.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Dodovislactone B are
crucial for reproducibility and further research.

Isolation of Dodovislactone B

The following is a generalized workflow for the isolation of diterpenes from Dodonaea viscosa,
which would be applicable for obtaining Dodovislactone B.
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Caption: General workflow for the isolation of Dodovislactone B.
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Signaling Pathway Analysis

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways modulated by Dodovislactone B. Given the reported anti-inflammatory and
cytotoxic activities of Dodonaea viscosa extracts, it is plausible that compounds like
Dodovislactone B could interact with key inflammatory or cell proliferation pathways.

The following diagram illustrates a hypothetical workflow for investigating the potential
mechanism of action of Dodovislactone B, starting from initial biological screening to target
identification.
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Caption: Hypothetical workflow for elucidating the mechanism of action.

Conclusion

This technical guide provides a consolidated source of the currently available physicochemical
data for Dodovislactone B. The detailed spectroscopic information will be invaluable for its
identification and further chemical studies. While specific biological activity data for the pure
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compound is limited, the known bioactivities of its source plant, Dodonaea viscosa, suggest
that Dodovislactone B is a promising candidate for future pharmacological investigations. The
provided workflows offer a roadmap for its isolation and the elucidation of its potential
mechanisms of action. Further research is warranted to fully explore the therapeutic potential of
this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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